N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide

• IUPAC Name: N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide
• InChI: InChI=1S/C14H13FN2O/c1-17(10-11-6-2-3-7-12(11)15)14(18)13-8-4-5-9-16-13/h2-9H,10H2,1H3
• InChI Key: FYKVJTKKHQSSSZ-UHFFFAOYSA-N
• Canonical SMILES: CN(CC1=CC=CC=C1F)C(=O)C2=CC=CC=N2
• Molecular Formula: C14H13FN2O
• Molecular Weight: 244.26 g/mol

Description

N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide, also known as FLUMAZEPAM, is a chemical compound that belongs to the benzodiazepine class of drugs. It has been widely used in scientific research for its pharmacological properties, including its ability to modulate the activity of the central nervous system.

Mechanism of Action

N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide acts by enhancing the activity of the neurotransmitter gamma-aminobutyric acid (GABA) in the central nervous system. It binds to the benzodiazepine receptor, which is located on the GABA-A receptor complex, and enhances the activity of GABA. This results in an increase in chloride ion influx into the neurons, leading to hyperpolarization and decreased neuronal excitability.
Biochemical and Physiological Effects
N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide has a number of biochemical and physiological effects. It has been shown to reduce anxiety, induce sleep, and produce muscle relaxation. N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide also has anticonvulsant properties and is used to treat seizures. It has been shown to have a low potential for abuse and dependence.

Advantages and Limitations for Lab Experiments

One advantage of using N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide in lab experiments is its ability to selectively bind to the benzodiazepine receptor, which allows researchers to study the role of this receptor in the central nervous system. N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide also has a well-established safety profile, which makes it a useful tool for studying the effects of benzodiazepines in animal models.
One limitation of using N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide in lab experiments is that it can have sedative and hypnotic effects, which can interfere with behavioral studies. It is also important to note that N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide is a controlled substance and must be handled and stored appropriately.

Future Directions

There are several future directions for research on N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide. One area of interest is the development of new benzodiazepine derivatives that have improved pharmacological properties, such as increased selectivity for specific receptor subtypes. Another area of interest is the study of the long-term effects of benzodiazepine use on cognitive function and brain structure. Additionally, there is interest in developing new therapeutic applications for benzodiazepines, such as the treatment of anxiety disorders and depression.
Conclusion
In conclusion, N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide is a benzodiazepine compound that has been widely used in scientific research for its pharmacological properties. It has been shown to have anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant effects. N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide acts by enhancing the activity of GABA in the central nervous system, and it has a low potential for abuse and dependence. While N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide has advantages as a research tool, it is important to be aware of its limitations and to handle it appropriately. There are several future directions for research on N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide, including the development of new benzodiazepine derivatives and the study of the long-term effects of benzodiazepine use on cognitive function and brain structure.

Synthesis Methods

N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide can be synthesized using a variety of methods, including the reaction of 2-chloro-N-methylpyridine-2-carboxamide with 2-fluorobenzylamine in the presence of a base such as potassium carbonate. The resulting product is then purified by recrystallization from a suitable solvent such as ethanol.

Scientific Research Applications

N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide has been used extensively in scientific research for its pharmacological properties. It has been shown to have anxiolytic, sedative, hypnotic, anticonvulsant, and muscle relaxant effects. N-[(2-fluorophenyl)methyl]-N-methylpyridine-2-carboxamide is also used as a research tool to study the role of the benzodiazepine receptor in the central nervous system.